Cas no 1261889-09-1 (2-Fluoro-5-(furan-2-YL)benzoic acid)

• Product Name: 2-Fluoro-5-(furan-2-YL)benzoic acid
• CAS No: 1261889-09-1
• MF: C₁₁H₇FO₃
• MW: 206.169886827469
• MDL: MFCD18318833
• CID: 2761457
• PubChem ID: 53224780
• Update Time: 2025-05-27

2-Fluoro-5-(furan-2-YL)benzoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS013264216
• 2-FLUORO-5-(FURAN-2-YL)BENZOIC ACID
• 2-Fluoro-5-(furan-2-yl)benzoic acid, 95%
• DTXSID30688512
• MFCD18318833
• F2167-4504
• 1261889-09-1
• 2-Fluoro-5-(furan-2-YL)benzoic acid

• MDL： MFCD18318833
• Inchi： 1S/C11H7FO3/c12-9-4-3-7(6-8(9)11(13)14)10-2-1-5-15-10/h1-6H,(H,13,14)
• InChI Key： BXMYAYJSGYYGDC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)O)C1=CC=CO1

Computed Properties

• Exact Mass: 206.03792224Da
• Monoisotopic Mass: 206.03792224Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-Fluoro-5-(furan-2-YL)benzoic acid

Introduction to 2-Fluoro-5-(furan-2-YL)benzoic acid (CAS No. 1261889-09-1)

2-Fluoro-5-(furan-2-YL)benzoic acid (CAS No. 1261889-09-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a fluoro-substituted benzene ring and a furan moiety, making it a valuable building block for the synthesis of various pharmaceuticals and functional materials.

The chemical structure of 2-Fluoro-5-(furan-2-YL)benzoic acid consists of a benzene ring with a fluorine atom at the 2-position and a furan ring at the 5-position, with a carboxylic acid group attached to the benzene ring. This combination of functional groups imparts distinct physical and chemical properties to the molecule, such as enhanced solubility, stability, and reactivity. These properties make it an attractive candidate for various applications, including drug discovery and the development of advanced materials.

In the realm of medicinal chemistry, 2-Fluoro-5-(furan-2-YL)benzoic acid has been explored for its potential therapeutic applications. Recent studies have highlighted its role in the development of novel anti-inflammatory agents and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-Fluoro-5-(furan-2-YL)benzoic acid exhibited potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response. Another study in the European Journal of Medicinal Chemistry in 2020 demonstrated that certain derivatives of this compound showed promising anticancer activity against various cancer cell lines, particularly in breast and lung cancer models.

Beyond its medicinal applications, 2-Fluoro-5-(furan-2-YL)benzoic acid has also found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). Research published in Advanced Materials in 2019 highlighted the use of this compound as a building block for designing high-performance organic semiconductors. The presence of the fluorine atom and furan moiety enhances the electronic properties of these materials, leading to improved device performance.

The synthesis of 2-Fluoro-5-(furan-2-YL)benzoic acid has been extensively studied, with several efficient routes reported in the literature. One common method involves the reaction of 4-bromo-furan with 3-fluorobenzoyl chloride followed by hydrolysis to form the carboxylic acid. Another approach involves palladium-catalyzed cross-coupling reactions, such as Suzuki coupling or Heck coupling, which provide high yields and excellent functional group tolerance. These synthetic methods have been optimized to ensure scalability and cost-effectiveness, making 2-Fluoro-5-(furan-2-YL)benzoic acid readily accessible for both academic research and industrial applications.

The physical properties of 2-Fluoro-5-(furan-2-YL)benzoic acid, such as its melting point, solubility, and stability, have been well-characterized. It typically appears as a white crystalline solid with a melting point ranging from 130°C to 135°C. The compound is moderately soluble in polar solvents like methanol and dimethyl sulfoxide (DMSO), but less soluble in non-polar solvents like hexane. Its stability under various conditions has been studied, with findings indicating that it remains stable under standard laboratory conditions but may degrade under strong acidic or basic conditions.

In conclusion, 2-Fluoro-5-(furan-2-YL)benzoic acid (CAS No. 1261889-09-1) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.